Cas no 1780152-72-8 (2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1780152-72-8
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5799664
• PubChem ID: 105426236
• Update Time: 2025-10-28

2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol
• EN300-1932512
• 1780152-72-8

• Inchi： 1S/C9H9F3O/c1-6-4-7(10)2-3-8(6)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： UQHJGMNUIUIXAZ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1C)F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol

Introduction to 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1780152-72-8)

The compound 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol, with the CAS number 1780152-72-8, is a fluorinated alcohol that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its fluorinated aromatic ring and hydroxyl group, which contribute to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, making it a promising candidate for medicinal chemistry applications. For instance, researchers have explored the use of 2,2-difluoro-2-(4-fluoro-2-methylphenyl)ethan-1-ol as a potential lead compound in the development of new pharmaceutical agents targeting various diseases.

In addition to its pharmaceutical applications, this compound has also been studied for its role in materials science. The fluorinated aromatic ring imparts unique electronic properties, which can be exploited in the synthesis of advanced materials such as organic semiconductors and high-performance polymers. Recent advancements in this area have demonstrated the potential of 1780152-72-based materials in improving the efficiency of electronic devices.

The synthesis of 2,2-difluoro-substituted compounds has been a topic of extensive research. Various methods have been developed to achieve high yields and selectivity in the formation of these compounds. For example, fluorination techniques such as electrophilic substitution and nucleophilic aromatic substitution have been optimized to produce 4-fluoro-substituted aromatic compounds with high purity.

The physical and chemical properties of this compound are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in a wide range of chemical processes. Furthermore, the hydroxyl group present in the molecule allows for easy functionalization, enabling the creation of derivatives with tailored properties.

In terms of environmental impact, studies have shown that fluorinated compounds like ethan-ol-based derivatives can persist in the environment due to their stability. However, ongoing research is focused on developing sustainable synthesis methods and degradation pathways to mitigate any potential environmental risks associated with these compounds.

In conclusion, cas no 178015-based compounds represent a valuable class of chemicals with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and uses, their role in advancing science and technology is expected to grow significantly.